Cas no 116454-44-5 (3-[(4-chlorophenoxy)methyl]-5-methylsulfanyl-4-phenyl-1,2,4-triazole)

• Product Name: 3-[(4-chlorophenoxy)methyl]-5-methylsulfanyl-4-phenyl-1,2,4-triazole
• CAS No: 116454-44-5
• MF: C₁₆H₁₄ClN₃OS
• MW: 331.819860935211
• CID: 2614720
• PubChem ID: 13866032
• Update Time: 2025-04-21

3-[(4-chlorophenoxy)methyl]-5-methylsulfanyl-4-phenyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenoxy)methyl]-5-methylsulfanyl-4-phenyl-1,2,4-triazole
• 3-((4-Chlorophenoxy)methyl)-5-(methylthio)-4-phenyl-4H-1,2,4-triazole
• 3-[(4-Chlorophenoxy)methyl]-5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazole
• DTXSID80551525
• 116454-44-5

• Inchi： 1S/C16H14ClN3OS/c1-22-16-19-18-15(20(16)13-5-3-2-4-6-13)11-21-14-9-7-12(17)8-10-14/h2-10H,11H2,1H3
• InChI Key： DFWDYYMDARAARP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1=NN=C(N1C1C=CC=CC=1)SC

Computed Properties

• Exact Mass: 331.0546109Da
• Monoisotopic Mass: 331.0546109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65.2Ų